Cas no 885520-09-2 (6-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one)

6-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one structure
885520-09-2 structure
Product Name:6-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one
CAS No:885520-09-2
MF:C7H6FN3O
MW:167.140444278717
MDL:MFCD07781402
CID:840400
PubChem ID:24728152
Update Time:2025-04-19

6-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-4-fluoro-1H-indazol-3-ol
    • 6-Amino-4-fluoro-3-hydroxyindazole
    • 6-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one
    • EN300-132756
    • SCHEMBL17512310
    • CS-0054835
    • P13598
    • 885520-09-2
    • 6-Amino-4-fluoro-1H-indazol-3(2H)-one
    • DTXSID90646214
    • ONPNYWYDYDFKIN-UHFFFAOYSA-N
    • PB15925
    • 6-Amino-4-fluoro-1,2-dihydro-3H-indazol-3-one
    • 6-amino-4-fluoro-1,2-dihydroindazol-3-one
    • AKOS006285427
    • DB-186280
    • MDL: MFCD07781402
    • Inchi: 1S/C7H6FN3O/c8-4-1-3(9)2-5-6(4)7(12)11-10-5/h1-2H,9H2,(H2,10,11,12)
    • InChI Key: ONPNYWYDYDFKIN-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC2=C1C(NN2)=O)N

Computed Properties

  • Exact Mass: 167.04948999g/mol
  • Monoisotopic Mass: 167.04948999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2Ų

6-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one Pricemore >>

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